![molecular formula C12H18BrN3O B4794068 1-[(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)carbonyl]-3-methylpiperidine](/img/structure/B4794068.png)
1-[(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)carbonyl]-3-methylpiperidine
Overview
Description
1-[(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)carbonyl]-3-methylpiperidine is a chemical compound that has gained attention in the scientific community due to its potential use in various fields of research. It is a piperidine derivative that has been synthesized through a specific method and has shown promising results in scientific studies.
Mechanism of Action
The mechanism of action of 1-[(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)carbonyl]-3-methylpiperidine involves its binding to specific receptors in the brain, such as the dopamine D3 receptor. This binding leads to the modulation of various neurotransmitters, which can result in changes in behavior and cognition.
Biochemical and Physiological Effects:
Studies have shown that 1-[(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)carbonyl]-3-methylpiperidine can have various biochemical and physiological effects on the body. It has been found to have a potential role in the regulation of dopamine release, which can affect mood and behavior. It has also been shown to have an effect on the levels of certain hormones in the body, such as cortisol and prolactin.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-[(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)carbonyl]-3-methylpiperidine in lab experiments is its high affinity for certain receptors, which makes it a potential candidate for the development of new drugs. However, one of the limitations is that it may have different effects on different individuals, which can make it difficult to generalize results.
Future Directions
1-[(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)carbonyl]-3-methylpiperidine has shown promising results in various studies, and there are many future directions that can be explored. One potential area of research is the development of new drugs for the treatment of neurological disorders, such as Parkinson's disease and schizophrenia. Another potential direction is the study of its effects on other neurotransmitters and hormones in the body. Additionally, more research can be done to understand its mechanism of action and potential side effects.
In conclusion, 1-[(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)carbonyl]-3-methylpiperidine is a chemical compound that has potential applications in various fields of research. Its synthesis method has been found to be reliable, and it has shown promising results in scientific studies. Further research can be done to explore its potential use in the development of new drugs and to understand its mechanism of action and potential side effects.
Scientific Research Applications
1-[(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)carbonyl]-3-methylpiperidine has been studied for its potential use in various fields of research, including medicinal chemistry, neuroscience, and pharmacology. It has been found to have a high affinity for certain receptors in the brain, which makes it a potential candidate for the development of new drugs for the treatment of various neurological disorders.
properties
IUPAC Name |
(4-bromo-2,5-dimethylpyrazol-3-yl)-(3-methylpiperidin-1-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18BrN3O/c1-8-5-4-6-16(7-8)12(17)11-10(13)9(2)14-15(11)3/h8H,4-7H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OINMSIMTONJPOX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)C(=O)C2=C(C(=NN2C)C)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18BrN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)(3-methylpiperidin-1-yl)methanone | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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